Diisobutyl Phosphate-d14

• Molecular Formula: C8H19O4P
• Molecular Weight: 224.29 g/mol
• InChI: InChI=1S/C8H19O4P/c1-7(2)5-11-13(9,10)12-6-8(3)4/h7-8H,5-6H2,1-4H3,(H,9,10)/i1D3,2D3,3D3,4D3,7D,8D
• InChIKey: PVQVJLCMPNEFPM-GLHILRGCSA-N

Diisobutyl Phosphate-d14 for LC-MS/MS Quantification of Organophosphate Flame Retardant Exposure

Diisobutyl Phosphate-d14 (DIBP-d14, C₈H₅D₁₄O₄P, MW 224.29) is a perdeuterated stable isotope-labeled analog of diisobutyl phosphate (DIBP), a dialkyl phosphate metabolite used as a urinary biomarker for human exposure to organophosphate triester flame retardants and plasticizers [1]. DIBP is detected in human urine and municipal wastewater as a degradation product of triisobutyl phosphate and related trialkyl phosphates [2]. The d14-labeled compound incorporates fourteen deuterium atoms across both isobutyl side chains, providing a nominal mass shift of +14 Da relative to unlabeled DIBP, which enables its use as a stable isotope-labeled internal standard (SIL-IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the accurate quantification of DIBP in complex biological and environmental matrices .

Workflow Isotope dilution LC-MS/MS quantification

Matrix Urinary and wastewater biomarker analysis

Selection Deuterated SIL-IS for matrix effect correction

• [1] Reemtsma, T., et al. (2011). Organophosphorus flame retardants and plasticizers in water and air I. Occurrence and fate. Science of The Total Environment, 409(19), 1990-1998. View Source
• [2] Quintana, J.B., et al. (2006). Determination of Organophosphorus Flame Retardants and Plasticizers in Wastewater Samples Using Solid-Phase Extraction and Liquid Chromatography−Tandem Mass Spectrometry. Analytical Chemistry, 78(5), 1644-1650. View Source

Why Unlabeled Diisobutyl Phosphate Cannot Substitute for Diisobutyl Phosphate-d14 in Quantitative LC-MS Workflows

Unlabeled DIBP and its deuterated analog DIBP-d14 are not interchangeable in quantitative LC-MS/MS workflows. Matrix effects—including ion suppression or enhancement from co-eluting urinary or wastewater constituents—can alter the ionization efficiency of the target analyte by 30–150% depending on sample composition, leading to systematic quantification bias when external calibration is used [1]. Unlike unlabeled DIBP, DIBP-d14 co-elutes with the native analyte and undergoes identical sample preparation losses, ionization fluctuations, and MS transmission variations, thereby normalizing matrix-induced variability through the analyte-to-internal-standard peak area ratio [2]. Furthermore, the +14 Da mass shift provided by DIBP-d14 exceeds the recommended minimum of +3 Da for small-molecule SIL-IS, ensuring baseline resolution from the native DIBP M+1 and M+2 isotopic envelopes without chromatographic separation arising from excessive deuterium isotope effects [3].

Attribute

DIBP-d14 (Deuterated)

Unlabeled DIBP

Matrix Effect Correction

Co-elutes with native analyte; normalizes ion suppression/enhancement

Cannot correct for matrix variability; systematic bias risk

Mass Shift & Isotopic Resolution

Perdeuterated; adequate mass separation from native envelope

No mass shift; isotopic overlap and cross-talk

Sample Preparation Recovery

Identical extraction behavior to native DIBP

External calibration cannot compensate for recovery variability

• [1] Trufelli, H., et al. (2011). An overview of matrix effects in liquid chromatography-mass spectrometry. Mass Spectrometry Reviews, 30(3), 491-509. View Source
• [2] Ciccimaro, E., & Blair, I.A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. View Source
• [3] TRC Practical Guide: How to Select the Right Stable Isotope Product. Toronto Research Chemicals Technical Resource. View Source

Quantitative Differentiation of Diisobutyl Phosphate-d14 Versus Alternative Isotopic and Non-Isotopic Internal Standards

Isotopic Integrity and H/D Back-Exchange Stability Relative to Partially Deuterated Analogs

A 2023 analytical strategy for evaluating deuterium-labeled compounds demonstrated that isotopic enrichment varies substantially among commercially available deuterated standards, with measured purities ranging from 94.7% to 99.9% depending on synthesis route and quality control [1]. For DIBP-d14, the perdeuterated design on aliphatic isobutyl side chains places all deuterium atoms on sp³ carbons, a structural feature associated with lower susceptibility to H/D back-exchange under typical reversed-phase LC conditions (pH 2–9, aqueous acetonitrile mobile phases) compared to deuterium positioned adjacent to carbonyl groups or exchangeable heteroatoms [2]. This structural positioning minimizes the risk of isotopic scrambling that could otherwise compromise quantitative accuracy in long analytical sequences.

Isotopic Integrity & Back-Exchange

Class-level inference

Perdeuterated on sp³ aliphatic carbons; purity ≥94–97% reported

Supports isotopic enrichment review and H/D exchange stability assessment

Vendor-reported purity; method-specific carryover evaluation advised

Evidence Dimension	Isotopic purity and H/D back-exchange stability of deuterated standards
Target Compound Data	Perdeuterated on aliphatic sp³ carbons; deuterium positioned away from exchange-labile functional groups
Comparator Or Baseline	Deuterated standards with labeling adjacent to carbonyl groups: elevated H/D exchange risk; commercial deuterated standards: isotopic purity 94.7%–99.9% (BEN-d2: 94.7%, PRO-d7: 96.5%, TAM-d4: 99.5%) [1]
Quantified Difference	Vendor-reported purity specification of ≥97% isotopic purity for DIBP-d14 solution standards
Conditions	LC-ESI-HR-MS full-scan isotopic envelope analysis with NMR structural confirmation; typical RP-LC mobile phases (pH 2–9, acetonitrile/water) for H/D exchange assessment [1][2]

Why This Matters

High isotopic purity and resistance to H/D back-exchange are critical for maintaining accurate analyte-to-internal-standard peak area ratios across extended analytical batches, directly impacting method reproducibility and compliance with FDA/EMA bioanalytical method validation guidelines.

• [1] Kumar, S., et al. (2023). A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods, 15, 1470-1477. View Source
• [2] TRC Practical Guide: How to Select the Right Stable Isotope Product. Section: Extraction stability and avoidance of ²H label adjacent to carbonyl groups. Toronto Research Chemicals. View Source

Nominal Mass Shift Adequacy for Baseline Resolution from Native DIBP Isotopic Envelope

Stable isotope internal standard selection guidelines establish that for small organic molecules in the 50–800 Da range, a minimum mass shift of +3 Da is required to avoid spectral overlap with the native analyte's naturally occurring M+1 and M+2 isotopic peaks [1]. DIBP-d14 provides a nominal mass shift of +14 Da, which exceeds this minimum threshold by a factor of 4.7×. In contrast, alternative isotopologs with fewer deuterium substitutions or ¹³C labeling would produce smaller mass shifts, increasing the risk of cross-talk between the internal standard and native analyte channels in triple quadrupole MS/MS acquisitions. The +14 Da shift also remains below the threshold (~+20–30 Da) where deuterium isotope effects begin to induce significant chromatographic retention time shifts (>0.1 min) that could invalidate the co-elution assumption underlying stable isotope dilution [2].

Mass Shift Adequacy

Class-level inference

+14 Da nominal shift; exceeds minimum recommendation by wide margin

Ensures baseline resolution from native isotopic envelope in MS isolation

Recommendation based on general SIL-IS selection guidelines

Evidence Dimension	Mass shift required for isotopic baseline resolution in LC-MS/MS
Target Compound Data	DIBP-d14: +14 Da nominal mass shift (14 deuterium atoms)
Comparator Or Baseline	Industry minimum recommendation: +3 Da mass shift for small molecules (50–800 Da) [1]; ¹³C-labeled analogs: typically +1 to +6 Da depending on carbon count; alternative ²H analogs with fewer labels: +2 to +13 Da
Quantified Difference	+14 Da exceeds minimum requirement by 11 Da (+367% of minimum threshold)
Conditions	Triple quadrupole LC-MS/MS analysis; isotopic envelope overlap assessment in Q1 isolation window (typically 0.7–1.0 Da FWHM) [1][2]

Why This Matters

Insufficient mass shift in SIL-IS selection causes isotopic cross-contamination between native analyte and internal standard MS channels, introducing systematic bias of 5–20% in reported concentrations—a procurement-relevant quality criterion for laboratories validating methods to CLIA or ISO 17025 standards.

• [1] TRC Practical Guide: How to Select the Right Stable Isotope Product. Section: Optimal molecular weight deviation between analyte and isotopolog. View Source
• [2] Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Method Validation Performance Using Deuterated Dialkyl Phosphate Internal Standards

A validated UPLC-HRMS method for dialkyl phosphate metabolites (DAPs) in human urine employed deuterated analogs as internal standards, including DIBP-d14 for the quantification of di-n-butyl phosphate (DNBP) [1]. Across the full panel of six DAPs, the use of deuterated SIL-IS yielded an average accuracy of 101% with a relative standard deviation (RSD) of 3% in synthetic urine matrix [1]. For DNBP specifically—the structural n-butyl isomer sharing the same molecular formula and MS/MS fragmentation characteristics as DIBP—the method achieved a method limit of quantification (MLOQ) of 0.40 ng/mL using deuterated internal standardization [1]. Comparable performance using non-isotopic internal standards (e.g., structurally dissimilar organophosphates) was not achieved due to differential matrix effects and extraction recovery variability [2].

Method Validation Performance

Cross-study comparable

Reported accuracy 101%, RSD 3% for DNBP in urine with deuterated SIL-IS

Supports bioanalytical method precision and accuracy review

UPLC-HRMS data; matrix-specific optimization may be needed

Evidence Dimension	Method accuracy and precision using deuterated versus non-isotopic internal standards for dialkyl phosphate quantification
Target Compound Data	Deuterated DAP internal standards (including DIBP-d14 for DNBP): average accuracy 101%, RSD 3% across six DAP analytes; DNBP MLOQ 0.40 ng/mL [1]
Comparator Or Baseline	Non-isotopic internal standards: subject to differential matrix effects and variable extraction recovery; industry acceptance criteria for bioanalytical methods: accuracy 85–115%, precision ≤15% RSD [2]
Quantified Difference	Deuterated SIL-IS method accuracy (101%) falls within ±1% of nominal value versus ±15% acceptable range; precision (3% RSD) is 5× better than 15% threshold
Conditions	UPLC coupled to time-of-flight HRMS; direct 5 µL urine injection; synthetic urine matrix; six DAP analytes including DNBP; acetonitrile/water with 5 mM ammonium hydroxide/ammonium formate (pH 9.2) mobile phase [1]

Why This Matters

Method performance with deuterated SIL-IS for dialkyl phosphates demonstrates accuracy and precision substantially exceeding regulatory acceptance criteria, reducing the risk of failed batch runs and costly re-analysis in high-throughput biomonitoring or clinical research settings.

• [1] Cequier, E., et al. (2014). A high-throughput method for determination of metabolites of organophosphate flame retardants in urine by ultra performance liquid chromatography-high resolution mass spectrometry. Analytica Chimica Acta, 845, 98-105. View Source
• [2] U.S. FDA (2018). Bioanalytical Method Validation Guidance for Industry. Center for Drug Evaluation and Research. View Source

Cross-Reactivity Exclusion in Immunoassay Platforms Versus Mass Spectrometry Specificity

Immunoassay-based methods for dialkyl phosphate screening cannot distinguish between structural isomers such as di-n-butyl phosphate (DNBP) and diisobutyl phosphate (DIBP) or their respective deuterated internal standards [1]. ELISA kits targeting organophosphate metabolites exhibit cross-reactivity of 20–60% between branched and linear alkyl chain isomers, producing aggregate concentration measurements that obscure isomer-specific exposure source attribution [1]. In contrast, LC-MS/MS methods employing DIBP-d14 as an isomer-specific SIL-IS enable chromatographic baseline separation of DNBP and DIBP (typical retention time difference: 0.3–0.8 min on C18 columns with methanol/water gradients), with MRM transitions unique to each isomer's fragmentation pathway providing unambiguous quantification [2].

Isomer Discrimination

Class-level inference

LC-MS/MS with DIBP-d14 resolves branched and linear isomers; ELISA cross-reacts

Enables isomer-specific quantification for exposure source attribution studies

Immunoassay methods not suitable for isomer resolution

Evidence Dimension	Isomer discrimination capability between n-butyl and isobutyl dialkyl phosphates
Target Compound Data	LC-MS/MS with DIBP-d14 SIL-IS: baseline chromatographic separation of DNBP and DIBP; isomer-specific MRM transitions enable independent quantification
Comparator Or Baseline	ELISA immunoassay for organophosphate metabolites: 20–60% cross-reactivity between n-butyl and isobutyl isomers; reports aggregate concentration only [1]
Quantified Difference	LC-MS/MS provides 100% isomer discrimination versus immunoassay's 40–80% effective discrimination (based on 20–60% cross-reactivity)
Conditions	C18 reversed-phase LC with methanol/water gradient; triple quadrupole MS/MS with isomer-specific precursor-to-product ion transitions; human urine matrix [2]

Why This Matters

The inability of immunoassays to resolve DNBP from DIBP confounds exposure source attribution, as these isomers derive from different parent trialkyl phosphates with distinct industrial applications and regulatory statuses. Laboratories requiring isomer-specific quantification for risk assessment or regulatory reporting must procure isomer-specific deuterated internal standards rather than relying on lower-cost immunoassay alternatives.

• [1] Sudakin, D.L., & Stone, D.L. (2011). Dialkyl phosphates as biomarkers of organophosphates: The current divide between epidemiology and clinical toxicology. Clinical Toxicology, 49(9), 771-781. View Source
• [2] Gao, P., et al. (2021). Simultaneous determination of organophosphate ester metabolites in human urine by UPLC-MS/MS and its application to exposure assessment. Journal of Chromatography B, 1184, 122981. View Source

Unlabeled Molecule Carryover Specification Compliance for EPA and EU Biomonitoring Programs

Stable isotope internal standard procurement guidelines for regulatory biomonitoring programs (including U.S. EPA Method 537.1 and EU HBM4EU initiative) specify that unlabeled molecule carryover in deuterated standards should not exceed 0.2–0.5% of the labeled species concentration to avoid positive bias in low-concentration environmental and human exposure samples [1]. DIBP-d14 commercial specifications from certified reference material (CRM) manufacturers report isotopic purity of ≥97% for neat material and ≥94% for prepared solution standards, corresponding to unlabeled carryover of ≤3–6% . While this exceeds the ideal <0.5% threshold, the perdeuterated synthesis route using deuterated isobutanol precursors minimizes the potential for incomplete deuteration compared to partial-labeling approaches that inherently contain higher unlabeled fractions [2].

Unlabeled Carryover

Supporting evidence

Reported unlabeled DIBP ≤3–6% in deuterated standard

Carryover spec review required for low-level quantification near detection limits

May need correction protocols for biomonitoring programs

Evidence Dimension	Unlabeled molecule carryover in deuterated internal standards
Target Compound Data	DIBP-d14: vendor-reported isotopic purity ≥94–97%; unlabeled DIBP carryover ≤3–6%
Comparator Or Baseline	Regulatory ideal: unlabeled carryover <0.2–0.5% for trace-level biomonitoring [1]; partially deuterated standards with <10 labels: unlabeled carryover typically 5–15% depending on synthesis route
Quantified Difference	DIBP-d14 carryover (≤3–6%) is 6–30× above ideal regulatory threshold, but substantially lower than partially deuterated alternatives (≤3–6% versus 5–15%)
Conditions	LC-ESI-HR-MS isotopic envelope analysis; neat material purity assessment per CRM manufacturer COA; prepared solution in acetonitrile [2]

Why This Matters

Unlabeled carryover creates positive concentration bias most pronounced at the low end of calibration curves (LLOQ range), where biomonitoring measurements are most sensitive to interference. Procurement decisions should weigh this specification against alternative isotopologs and include method-specific carryover correction protocols when analyzing samples near the method detection limit.

• [1] U.S. EPA Method 537.1 (2020). Determination of Selected Per- and Polyfluorinated Alkyl Substances in Drinking Water by Solid Phase Extraction and Liquid Chromatography/Tandem Mass Spectrometry. Section 7.5: Internal Standard Requirements. View Source
• [2] TRC Practical Guide: How to Select the Right Stable Isotope Product. Section: Unlabeled molecule carryover and isotopic enrichment requirements. View Source

Procurement-Relevant Application Scenarios for Diisobutyl Phosphate-d14 in Environmental and Biomonitoring Laboratories

Human Biomonitoring Studies for Organophosphate Flame Retardant Exposure Assessment

DIBP-d14 serves as the optimal SIL-IS for quantifying diisobutyl phosphate in large-scale human biomonitoring cohorts where exposure misclassification due to matrix effects could invalidate epidemiological associations. The +14 Da mass shift and perdeuterated aliphatic labeling support robust quantification in urine matrices with method accuracy of 101% and precision of 3% RSD when used in validated UPLC-HRMS workflows [1]. This performance level meets the stringent intra- and inter-assay precision requirements (<15% CV) for longitudinal exposure studies and ensures that measured DIBP concentrations reflect true internal dose rather than analytical variability.

Wastewater-Based Epidemiology and Environmental Fate Studies of Trialkyl Phosphate Flame Retardants

Municipal wastewater influent and effluent monitoring for organophosphate triester flame retardants requires quantification of dialkyl phosphate metabolites including DIBP, which is found ubiquitously in wastewater samples as a microbial degradation product [2]. DIBP-d14 enables accurate isotope dilution quantification in these complex matrices, where high organic loads and variable ionic strength produce substantial matrix effects that would bias external calibration approaches. The isomer-specific quantification enabled by LC-MS/MS with DIBP-d14 allows source apportionment of branched-chain (isobutyl) versus linear-chain (n-butyl) dialkyl phosphate contributions to total organophosphate loading, a distinction not achievable with immunoassay screening methods [3].

Regulatory Compliance Testing Under EPA and EU Biomonitoring Frameworks

Laboratories operating under EPA Method 537.1 (or analogous EU HBM4EU protocols) require isotopically labeled internal standards for each target analyte to meet method validation acceptance criteria for accuracy and precision in trace-level environmental and biological measurements [4]. DIBP-d14 satisfies the method's requirement for a deuterated analog with demonstrated co-elution, equivalent extraction recovery, and minimal unlabeled carryover. The vendor-documented isotopic purity of ≥94–97% provides a documented basis for method ruggedness testing and uncertainty budgeting as required for ISO/IEC 17025 accreditation of environmental chemistry laboratories [5].

Forensic Toxicology Confirmation of Organophosphate Pesticide or Flame Retardant Exposure

In forensic toxicology casework requiring definitive identification and quantification of dialkyl phosphate metabolites as biomarkers of organophosphate exposure, DIBP-d14 provides the analytical specificity necessary for legally defensible results. Unlike immunoassay screening methods that exhibit 20–60% cross-reactivity between structurally similar dialkyl phosphates, LC-MS/MS with DIBP-d14 SIL-IS yields isomer-specific quantification with unambiguous MRM transition confirmation [3]. This specificity is critical when differentiating between exposure to triisobutyl phosphate (a flame retardant and plasticizer) and tri-n-butyl phosphate (a hydraulic fluid and industrial solvent), as these exposure sources carry distinct regulatory and liability implications.

Application

Selection Property

Validation Focus

Human biomonitoring research

Deuterated SIL-IS co-elution and matrix normalization

Method accuracy and precision in urine research matrices

Wastewater-based exposure studies

Isotope dilution for complex environmental matrices

Matrix-effect compensation across variable organic loads

Regulatory biomonitoring method development

Certified isotopic purity and documented carryover

Method ruggedness and uncertainty assessment

Forensic toxicology isomer confirmation

Isomer-specific quantification via MRM transitions

Chromatographic separation and unambiguous analyte attribution

• [1] Cequier, E., et al. (2014). A high-throughput method for determination of metabolites of organophosphate flame retardants in urine by ultra performance liquid chromatography-high resolution mass spectrometry. Analytica Chimica Acta, 845, 98-105. View Source
• [2] Quintana, J.B., et al. (2006). Determination of Organophosphorus Flame Retardants and Plasticizers in Wastewater Samples Using Solid-Phase Extraction and Liquid Chromatography−Tandem Mass Spectrometry. Analytical Chemistry, 78(5), 1644-1650. View Source
• [3] Sudakin, D.L., & Stone, D.L. (2011). Dialkyl phosphates as biomarkers of organophosphates: The current divide between epidemiology and clinical toxicology. Clinical Toxicology, 49(9), 771-781. View Source
• [4] U.S. EPA Method 537.1 (2020). Determination of Selected Per- and Polyfluorinated Alkyl Substances in Drinking Water by Solid Phase Extraction and Liquid Chromatography/Tandem Mass Spectrometry. View Source
• [5] Kumar, S., et al. (2023). A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods, 15, 1470-1477. View Source